Cas no 393831-18-0 (N-(2-chlorophenyl)-1-(2,5-dimethoxyphenyl)-1H,2H,3H,4H-pyrrolo[1,2-a]pyrazine-2-carbothioamide)

• Product Name: N-(2-chlorophenyl)-1-(2,5-dimethoxyphenyl)-1H,2H,3H,4H-pyrrolo[1,2-a]pyrazine-2-carbothioamide
• CAS No: 393831-18-0
• MF: C₂₂H₂₂ClN₃O₂S
• MW: 427.946982860565
• CID: 5773055
• PubChem ID: 4117013
• Update Time: 2023-11-21

N-(2-chlorophenyl)-1-(2,5-dimethoxyphenyl)-1H,2H,3H,4H-pyrrolo[1,2-a]pyrazine-2-carbothioamide Chemical and Physical Properties

Names and Identifiers

• N-(2-chlorophenyl)-1-(2,5-dimethoxyphenyl)-3,4-dihydropyrrolo[1,2-a]pyrazine-2(1H)-carbothioamide
• N-(2-chlorophenyl)-1-(2,5-dimethoxyphenyl)-3,4-dihydro-1H-pyrrolo[1,2-a]pyrazine-2-carbothioamide
• N-(2-chlorophenyl)-1-(2,5-dimethoxyphenyl)-1H,2H,3H,4H-pyrrolo[1,2-a]pyrazine-2-carbothioamide
• AKOS024580880
• 393831-18-0
• F0533-0326

• Inchi： 1S/C22H22ClN3O2S/c1-27-15-9-10-20(28-2)16(14-15)21-19-8-5-11-25(19)12-13-26(21)22(29)24-18-7-4-3-6-17(18)23/h3-11,14,21H,12-13H2,1-2H3,(H,24,29)
• InChI Key： MUWWQATZDCWMRN-UHFFFAOYSA-N
• SMILES： ClC1C=CC=CC=1NC(N1CCN2C=CC=C2C1C1C=C(C=CC=1OC)OC)=S

Computed Properties

• Exact Mass: 427.1121258g/mol
• Monoisotopic Mass: 427.1121258g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 29
• Rotatable Bond Count: 4
• Complexity: 568
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 70.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives N-phenylthioureas